Cas no 2229298-76-2 (3-(2,4-difluoro-6-methoxyphenyl)azetidin-3-ol)

• Product Name: 3-(2,4-difluoro-6-methoxyphenyl)azetidin-3-ol
• CAS No: 2229298-76-2
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6415697
• PubChem ID: 165711996
• Update Time: 2025-10-29

3-(2,4-difluoro-6-methoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluoro-6-methoxyphenyl)azetidin-3-ol
• 2229298-76-2
• EN300-1768471

• Inchi： 1S/C10H11F2NO2/c1-15-8-3-6(11)2-7(12)9(8)10(14)4-13-5-10/h2-3,13-14H,4-5H2,1H3
• InChI Key： SUTOXCLTRXYWBI-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C1(CNC1)O)OC)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2,4-difluoro-6-methoxyphenyl)azetidin-3-ol

Comprehensive Overview of 3-(2,4-difluoro-6-methoxyphenyl)azetidin-3-ol (CAS No. 2229298-76-2)

The compound 3-(2,4-difluoro-6-methoxyphenyl)azetidin-3-ol (CAS No. 2229298-76-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidin-3-ol core and difluoromethoxyphenyl moiety, make it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active compounds, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for fluorinated heterocycles like 3-(2,4-difluoro-6-methoxyphenyl)azetidin-3-ol has surged due to their enhanced metabolic stability and membrane permeability—key properties addressed in modern drug design optimization strategies. The presence of both fluorine atoms and a methoxy group in its aromatic ring contributes to its lipophilicity and electronic effects, which are frequently discussed in QSAR studies (Quantitative Structure-Activity Relationship). These characteristics resonate with industry focus areas such as fragment-based drug discovery and covalent inhibitor development.

The synthesis of CAS No. 2229298-76-2 typically involves multi-step organic transformations, including aza-Michael additions or ring-closing reactions of appropriately functionalized precursors. Its stereochemical purity is often critical for biological activity, prompting analytical discussions around chiral HPLC methods and crystallization techniques—topics frequently searched by synthetic chemists. Notably, its azetidine ring stability under physiological conditions makes it relevant to proteolysis-targeting chimera (PROTAC) research, a hot topic in targeted protein degradation therapies.

From an application perspective, derivatives of 3-(2,4-difluoro-6-methoxyphenyl)azetidin-3-ol have been explored in kinase inhibition studies, particularly for tyrosine kinase and serine/threonine kinase targets. This aligns with growing interest in cancer therapeutics and inflammatory disease modulation, as reflected in PubMed and patent literature searches. The compound’s hydrogen-bonding capacity (via its hydroxyl group) also makes it attractive for molecular recognition studies in supramolecular chemistry.

Environmental and regulatory considerations for CAS 2229298-76-2 emphasize its classification as a non-hazardous laboratory chemical under standard handling conditions. However, researchers actively investigate its biodegradation pathways and ecotoxicological profiles—subjects increasingly important in green chemistry initiatives. Analytical methods like LC-MS and NMR spectroscopy are commonly employed for characterization, addressing frequent queries about structural elucidation techniques for similar fluorinated compounds.

In material science, the rigid azetidine scaffold of this compound has inspired investigations into high-performance polymers and liquid crystal formulations. The electron-withdrawing fluorine atoms influence its dielectric properties, making it relevant to organic electronics research—a field experiencing rapid growth due to demands for flexible displays and energy storage devices.

Future research directions for 3-(2,4-difluoro-6-methoxyphenyl)azetidin-3-ol may explore its utility in click chemistry applications or as a precursor for PET radiotracers (Positron Emission Tomography), given the rising interest in molecular imaging probes. Its structural versatility continues to make it a compelling subject for medicinal chemistry publications and patent applications, particularly in jurisdictions with strong intellectual property protections for novel chemical entities.